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Compound of Interest

Allyl 4-hydroxy-3-
Compound Name:
methoxybenzoate

Cat. No.: B8346634

Get Quote

Executive Summary

Allyl 4-hydroxy-3-methoxybenzoate (CAS: 99865-83-5), also known as Allyl Vanillate, is the
allyl ester derivative of vanillic acid. Structurally, it combines a phenolic antioxidant core with a

polymerizable allyl alkene tail. This dual functionality makes it a high-value intermediate for
synthesizing renewable thermosets, antimicrobial agents, and functionalized pharmaceutical
scaffolds. Unlike simple vinyl monomers, its allyl group exhibits unique radical transfer kinetics,
requiring specialized polymerization protocols.

Physicochemical Profile

The compound occupies a chemical space between simple aromatic esters and reactive
monomers.
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Property Value | Description Source/Note
2-Propenyl 4-hydroxy-3- o

IUPAC Name Official Nomenclature
methoxybenzoate

CAS Number 99865-83-5 Verified Identifier

Molecular Formula C11H1204

Molecular Weight 208.21 g/mol

Physical State

Viscous Liquid or Low-Melting
Solid

Analogous to Ethyl Vanillate
(MP 44°C)

Based on Methyl Vanillate (BP

Boiling Point ~300-310 °C (Predicted)
285°C)
N Soluble in EtOH, DMSO, . .
Solubility ) Lipophilic Ester Character
CHCIs; Insoluble in H20
pKa (Phenol) ~7.4 Acidic phenol group

Spectroscopic Signature (Predicted)

* 'H NMR (CDClIs, 400 MHz):

[¢]

o

2H, -OCHz-).

o

o

e IR Spectrum:

Methoxy:[1][2] & 3.94 (s, 3H, -OCHs).

Phenol:[1] 4 6.20 (s, 1H, -OH).

o ~1715 cm~1 (C=0 Ester stretch).

o ~3400 cm~! (O-H Broad stretch).

Aromatic: & 7.64 (dd, 1H), 7.55 (d, 1H), 6.95 (d, 1H) — Vanillyl core.

Allyl: 8 6.05 (m, 1H, -CH=), 5.40 (dd, 1H, =CH. trans), 5.28 (dd, 1H, =CH cis), 4.80 (d,
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o ~1640 cm~* (C=C Allyl stretch).

Synthetic Pathways

Synthesis requires careful control to avoid premature polymerization of the allyl group or
oxidation of the phenol.

Method A: Nucleophilic Substitution (High Yield)

This method avoids the harsh acidic conditions of Fischer esterification, preserving the allyl
group.

e Reagents: Vanillic acid (1.0 eq), Allyl Bromide (1.1 eq), Potassium Bicarbonate (KHCOs, 1.2
eq).

¢ Solvent: DMF or Acetone (Anhydrous).
e Protocol:
o Dissolve vanillic acid in DMF under N2 atmosphere.
o Add KHCOs and stir at RT for 30 mins to form the carboxylate salt.

o Dropwise add Allyl Bromide at 0°C to minimize O-alkylation of the phenol (carboxylate is
more nucleophilic than phenoxide in weak base).

o Stir at 50°C for 4-6 hours.

o Workup: Quench with ice water, extract with Ethyl Acetate. Wash organic layer with 5%
NaHCOs (removes unreacted acid) and Brine.

o Purification: Silica Gel Column Chromatography (Hexane:EtOAc 8:2).

Method B: Fischer Esterification (Scalable)

e Reagents: Vanillic acid, Allyl Alcohol (Excess), p-TsOH (Cat.).

o Condition: Reflux with Dean-Stark trap to remove water.
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» Note: Requires radical inhibitor (e.g., BHT) to prevent oligomerization during reflux.

Reactivity & Functionalization

Allyl vanillate is a "chemical chameleon," offering three distinct reaction sites.

A. Allyl Group: Polymerization & Thiol-Ene Click

The allyl group (-CH2-CH=CHz) is significantly less reactive in free-radical polymerization than
vinyl groups (like styrene) due to degradative chain transfer.

o Mechanism: The allylic protons are abstractable. A growing radical chain abstracts an allylic
proton, forming a stable resonance-stabilized allylic radical that terminates the chain.

e Solution: Use Thiol-Ene "Click" Chemistry.

o Reaction with multifuctional thiols (e.g., pentaerythritol tetrakis(3-mercaptopropionate))
under UV light yields uniform cross-linked networks without chain transfer inhibition.

B. Phenolic Hydroxyl: Derivatization

The phenol remains free for:
o Glycosylation: To increase water solubility for drug delivery.
 Etherification: Formation of bi-aromatic ethers (as seen in patent EP0409728A2).

o Antioxidant Activity: Acts as a radical scavenger in polymer matrices.

C. Ester Linkage: Biodegradability

The ester bond provides a hydrolytically labile site, allowing the polymer backbone to degrade
into vanillic acid (a natural metabolite) and allyl alcohol derivatives, making it suitable for
biodegradable medical implants.
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Figure 1: Reactivity Map of Allyl Vanillate.The compound offers orthogonal reactivity: the allyl
group for network formation and the phenol group for biological activity or further chemical
modification.

Applications in Drug Development & Materials
1. Antimicrobial Biomaterials

Allyl esters of phenolic acids exhibit enhanced lipophilicity compared to their parent acids,
allowing better penetration of bacterial cell membranes.

e Mechanism: Disruption of the lipid bilayer and interference with intracellular enzymatic
processes.

e Application: Incorporation into dental composites or wound dressings to provide intrinsic
antimicrobial properties without leaching antibiotics.

2. Bio-Based Thermosets

As a derivative of lignin (via vanillin), Allyl Vanillate serves as a sustainable replacement for
petrochemical monomers like styrene or bisphenol A.

e Protocol: Copolymerization with bio-based cross-linkers to form high-Tg thermosets with
flame-retardant properties (due to the aromatic backbone).
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3. Pharmaceutical Intermediate

It serves as a "masked" vanillic acid. The allyl group acts as a protecting group for the
carboxylic acid that can be removed under mild conditions (Pd(PPhs)s / Morpholine), allowing
selective modification of the phenol group before deprotection.

Safety & Handling (SDS Summary)

e Hazards: Skin Irritant (H315), Eye Irritant (H319).
» Sensitization: Potential skin sensitizer due to the acrylate-like allyl moiety.

o Storage: Store at 2-8°C under inert gas (Argon) to prevent spontaneous oxidation or slow
polymerization.

o Disposal: Incineration in a chemical combustor equipped with an afterburner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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